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Compound of Interest

Compound Name:
4-Methyl-3-nitrobenzenesulfonyl

chloride

Cat. No.: B1296637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methyl-3-nitrobenzenesulfonyl chloride (CAS No. 616-83-1). The information herein is

compiled to support research, development, and synthesis activities involving this compound.

Core Physical and Chemical Properties
4-Methyl-3-nitrobenzenesulfonyl chloride is an organic compound with the chemical formula

C₇H₆ClNO₄S.[1] It presents as a white to light yellow or cream-colored solid, which may appear

as crystals, powder, or a fused solid.[2][3] This compound is recognized for its strong

electrophilic properties, making it a valuable reagent in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[2] It is sensitive to moisture and reacts violently

with water, liberating toxic gas.[1]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 4-Methyl-3-
nitrobenzenesulfonyl chloride.
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Property Value Source(s)

Molecular Formula C₇H₆ClNO₄S [1][3][4]

Molecular Weight 235.64 g/mol (approx.) [1][2][4][5]

Melting Point 30-34 °C [1]

38-40 °C [2]

30.5-39.5 °C [3]

35 °C [5]

33-36 °C [6]

Boiling Point 152-154 °C at 1 mmHg [1][2][6]

Density (Predicted) 1.528 ± 0.06 g/cm³ [1]

Vapor Pressure 0.00016 mmHg at 25°C [1]

Flash Point >230 °F (>110 °C) [1][2]

Refractive Index (Predicted) 1.576 [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of this specific

compound are not extensively published. However, standard laboratory procedures are

employed for these measurements.

Determination of Melting Point
The melting point of 4-Methyl-3-nitrobenzenesulfonyl chloride is typically determined using a

capillary melting point apparatus.[7]

Methodology:

A small, dry sample of the crystalline solid is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point (at Reduced Pressure)
The boiling point is determined under reduced pressure to prevent decomposition of the

thermally sensitive sulfonyl chloride group.

Methodology:

A sample of the compound is placed in a distillation flask suitable for vacuum distillation.

The apparatus is connected to a vacuum pump, and the pressure is lowered to the desired

level (e.g., 1 mmHg).

The sample is heated, and the temperature at which the liquid boils and its vapor is in

equilibrium with the liquid is recorded as the boiling point at that specific pressure.

Synthesis Workflow
4-Methyl-3-nitrobenzenesulfonyl chloride can be synthesized from 2-nitrotoluene. The

following diagram illustrates a common synthetic pathway.
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Reactants

Reaction Process

Product Isolation

2-Nitrotoluene

Add 2-nitrotoluene dropwise to
chlorosulfonic acid and sulfamic acid

(T < 40°C)

Chlorosulfonic Acid Sulfamic Acid

Stir at 40°C for 1 hour

Heat to 105°C and stir for 6 hours

Cool and add to ice water (0-5°C)

Filter precipitated crystals

Wash with ice water

4-Methyl-3-nitrobenzenesulfonyl chloride

Click to download full resolution via product page

Caption: Synthesis of 4-Methyl-3-nitrobenzenesulfonyl chloride.
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This synthesis involves the reaction of 2-nitrotoluene with chlorosulfonic acid, with sulfamic acid

also present.[8] The temperature is carefully controlled throughout the addition and subsequent

heating steps.[8] The final product is isolated by precipitation in ice water, followed by filtration

and washing.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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